6-oxo-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H13N7O3S/c24-13-2-1-10(7-18-13)15(25)17-4-5-23-8-12(20-22-23)16-19-14(21-26-16)11-3-6-27-9-11/h1-3,6-9H,4-5H2,(H,17,25)(H,18,24)
• InChI Key: MTVLHNDIMSGFBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC=C1C(=O)NCCN2C=C(N=N2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C16H13N7O3S
• Molecular Weight: 383.4 g/mol

Description

6-oxo-N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H13N7O3S and its molecular weight is 383.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One study involved the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their biological activities. This research aimed at creating compounds with antimicrobial, antilipase, and antiurease activities, some of which exhibited good to moderate effects against tested microorganisms (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Another study synthesized novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines from ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3carboxylate. These compounds were then screened for their antimicrobial activity (El‐Kazak & Ibrahim, 2013).

Anticancer Applications

In the realm of anticancer research, one innovative approach involved the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines. These compounds were specifically engineered to investigate their anticancer activities, showcasing the potential of complex heterocyclic compounds in therapeutic applications (Redda & Gangapuram, 2007).

Enzyme Inhibition and Mode of Action

A significant study synthesized 1,3,4-oxadiazole thioether derivatives, assessing their antibacterial activities against Xanthomonas oryzae pv. oryzae. This research not only confirmed the antibacterial properties of these compounds but also undertook a proteomic analysis to elucidate the mode of action, enriching our understanding of how these compounds interact with microbial physiology (Song et al., 2017).